Cas no 813459-67-5 (benzyl (2R,4S,5R)-4,5-diphenyl-1,2,3-oxathiazolidine-3-carboxylate 2-oxide)

• Product Name: benzyl (2R,4S,5R)-4,5-diphenyl-1,2,3-oxathiazolidine-3-carboxylate 2-oxide
• CAS No: 813459-67-5
• MF: C₂₂H₁₉NO₄S
• MW: 393.45556473732
• CID: 3040636
• Update Time: 2025-03-17

benzyl (2R,4S,5R)-4,5-diphenyl-1,2,3-oxathiazolidine-3-carboxylate 2-oxide Chemical and Physical Properties

Names and Identifiers

• benzyl (2R,4S,5R)-4,5-diphenyl-1,2,3-oxathiazolidine-3-carboxylate 2-oxide
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4,5-diphenyl-, phenylmethyl ester, 2-oxide, (2R,4S,5R)-

• Inchi： 1S/C22H19NO4S/c24-22(26-16-17-10-4-1-5-11-17)23-20(18-12-6-2-7-13-18)21(27-28(23)25)19-14-8-3-9-15-19/h1-15,20-21H,16H2/t20-,21+,28+/m0/s1
• InChI Key： BZOFDCBVFZGAQN-BALWLHIASA-N
• SMILES： O1[C@H](C2=CC=CC=C2)[C@H](C2=CC=CC=C2)N(C(OCC2=CC=CC=C2)=O)[S@@]1=O

Computed Properties

• Exact Mass: 393.10300

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 127-128 °C
• Boiling Point: 548.5±60.0 °C(Predicted)
• PSA: 75.05000
• LogP: 5.52030
• pka: -3.97±0.60(Predicted)